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Get Quote

The table below summarizes the key solubility data for Azemiglitazone, which is critical for planning

experiments.

Solvent Solubility Concentration Notes

DMSO Soluble [1] [2] 125 mg/mL (336.56 mM) [1]

[2]

Sonication is recommended to aid

dissolution [1]. Hygroscopic DMSO
may impact solubility; use newly

opened containers [2].

Water Insoluble [1]

[2]

< 0.1 mg/mL (insoluble) [1]

[2]

Not suitable for preparing stock

solutions.

In Vivo
Formulation
Vehicles

Soluble in

specific
mixtures [1]

e.g., 4 mg/mL in 10%

DMSO + 40% PEG300 +
5% Tween 80 + 45% Saline

[1]

Prepare working solutions

immediately after preparation [1].

Experimental Preparation Protocols

Preparation of a 100 mg/mL Stock Solution in DMSO
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This is a standard protocol for creating a concentrated stock solution.

Weigh 100 mg of Azemiglitazone solid.
Transfer the compound into a 1 mL volumetric vial.

Add anhydrous DMSO to bring the total volume to 1 mL. The resulting concentration will be 100
mg/mL.

Sonicate the mixture for 5-10 minutes until the solid is fully dissolved, creating a clear solution.
Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C, where they are stable for up to 2 years, or at -20°C for 1 year [2].

Preparation of a Ready-to-Use In Vivo Formulation

This formulation is based on a published method and is suitable for animal administration [1].

Prepare DMSO Stock: First, dissolve Azemiglitazone powder in a small volume of DMSO to create
a concentrated solution. For example, to achieve a final concentration of 4 mg/mL in the dosing

solution, you could prepare a 40 mg/mL stock in DMSO.
Add PEG300: Sequentially add PEG300 to the DMSO stock solution. The final formulation should

contain 40% PEG300 by volume. Mix thoroughly until the solution is clear.
Add Tween 80: Next, add Tween 80 to a final concentration of 5%. Mix well until clarified.

Dilute with Saline: Finally, add 45% of sterile saline to adjust to the final volume and concentration
(e.g., 4 mg/mL). Mix thoroughly.

Sonication (if needed): If any cloudiness or precipitation is observed, briefly sonicate the final
solution in a warm water bath (below 40°C).

Immediate Use: This working solution is recommended to be prepared and used immediately [1].

Frequently Asked Questions (FAQs)

Q1: My Azemiglitazone solution in DMSO has precipitated after storage. How can I recover it? A1:

Precipitation is common after freeze-thaw cycles or long-term storage.

Step 1: Bring the vial to room temperature and vortex it briefly.

Step 2: If the precipitate remains, sonicate the vial in a room-temperature or slightly warm water bath
(not exceeding 40°C) for 10-15 minutes.

Step 3: Visually inspect the solution. If it is clear, it is ready for use. If precipitation persists, the
solution may have degraded, and it is safer to prepare a fresh stock.
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Q2: Can I use saline or PBS directly to dissolve Azemiglitazone for cell culture experiments? A2: No.

As shown in the solubility table, Azemiglitazone is insoluble in aqueous buffers like saline or PBS [1] [2].

You must first prepare a stock solution in DMSO and then dilute it into your cell culture medium. The final

DMSO concentration in the cell culture should typically be kept below 0.1% to minimize cytotoxicity.

Q3: What is the stability of Azemiglitazone in aqueous working solutions? A3: While the DMSO stock is

stable for years when stored properly, aqueous working solutions are less stable. The in vivo formulation

guide recommends preparing and using the solution immediately [1]. For in vitro assays, prepare fresh

working dilutions on the day of the experiment.

Mechanism of Action & Signaling Pathways

The following diagrams illustrate the primary molecular targets of Azemiglitazone, which contributes to its

insulin-sensitizing and hepatoprotective effects.

Diagram 1: Azemiglitazone's Dual Targeting of MPC and PPARγ

This diagram shows how Azemiglitazone interacts with key cellular targets to exert its effects [2] [3] [4].
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Diagram 2: Downstream Insulin Signaling Pathway

This diagram outlines the key steps in the insulin signaling pathway that Azemiglitazone influences [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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